Cas no 753922-24-6 (Benzonitrile, 2-fluoro-4-(4-fluorophenoxy)-)

• Product Name: Benzonitrile, 2-fluoro-4-(4-fluorophenoxy)-
• CAS No: 753922-24-6
• MF: C₁₃H₇F₂NO
• MW: 231.197590112686
• CID: 1773879
• Update Time: 2024-11-18

Benzonitrile, 2-fluoro-4-(4-fluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-fluoro-4-(4-fluorophenoxy)-

• Inchi： 1S/C13H7F2NO/c14-10-2-5-11(6-3-10)17-12-4-1-9(8-16)13(15)7-12/h1-7H
• InChI Key： CHUPMOMBEHFHMC-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(OC2=CC=C(F)C=C2)C=C1F

Computed Properties

• Exact Mass: 231.05
• Monoisotopic Mass: 231.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33A^2

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 316.8±42.0 °C(Predicted)